Cas no 893567-25-4 (5-Bromo-2-(1-methylcyclopropyl)pyrimidine)

5-Bromo-2-(1-methylcyclopropyl)pyrimidine is a halogenated pyrimidine derivative featuring a bromine substituent at the 5-position and a 1-methylcyclopropyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive bromine moiety, which facilitates further functionalization via cross-coupling reactions. The sterically hindered 1-methylcyclopropyl group enhances stability and influences the electronic properties of the pyrimidine ring, making it valuable for designing bioactive molecules. Its well-defined structure and high purity ensure reproducibility in synthetic applications. Suitable for use in Suzuki, Stille, or other metal-catalyzed transformations, it offers researchers a reliable building block for complex heterocyclic systems.

5-Bromo-2-(1-methylcyclopropyl)pyrimidine structure

893567-25-4 structure

Product Name:5-Bromo-2-(1-methylcyclopropyl)pyrimidine

CAS No:893567-25-4

MF:C₈H₉BrN₂

MW:213.074460744858

CID:1092898

PubChem ID:66735173

Update Time:2025-10-21

5-Bromo-2-(1-methylcyclopropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(1-methylcyclopropyl)pyrimidine
- 893567-25-4
- SB59307
- SCHEMBL587813
- DB-219337
- Inchi： 1S/C8H9BrN2/c1-8(2-3-8)7-10-4-6(9)5-11-7/h4-5H,2-3H2,1H3
- InChI Key： HLPSPTHVXIXBJK-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C2(C)CC2)=NC=1

Computed Properties

Exact Mass: 211.99491g/mol
Monoisotopic Mass: 211.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 25.8Å²

5-Bromo-2-(1-methylcyclopropyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM167532-1g	5-bromo-2-(1-methylcyclopropyl)pyrimidine	893567-25-4	95%	1g	$720	2021-08-05
Chemenu	CM167532-1g	5-bromo-2-(1-methylcyclopropyl)pyrimidine	893567-25-4	95%	1g	$1550	2023-02-16
Crysdot LLC	CD11027041-1g	5-Bromo-2-(1-methylcyclopropyl)pyrimidine	893567-25-4	95+%	1g	$762	2024-07-18

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2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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Additional information on 5-Bromo-2-(1-methylcyclopropyl)pyrimidine

5-Bromo-2-(1-methylcyclopropyl)pyrimidine: A Comprehensive Overview

5-Bromo-2-(1-methylcyclopropyl)pyrimidine, identified by the CAS number 893567-25-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a bromine atom at position 5 and a 1-methylcyclopropyl group at position 2 introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-Bromo-2-(1-methylcyclopropyl)pyrimidine involves advanced methodologies in organic synthesis. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the pyrimidine ring, reducing reaction time significantly. The use of palladium catalysts in cross-coupling reactions has also been explored to introduce the bromine substituent efficiently.

The structural features of 5-Bromo-2-(1-methylcyclopropyl)pyrimidine make it a promising candidate in drug discovery. Pyrimidines are known for their ability to interact with biological targets such as kinases and nucleic acids. The bromine atom at position 5 contributes to the molecule's electronic properties, enhancing its potential for binding to specific receptors. Recent research has highlighted its role as a lead compound in anti-cancer drug development, where it has shown selective inhibition against certain cancer cell lines.

In addition to its pharmaceutical applications, 5-Bromo-2-(1-methylcyclopropyl)pyrimidine has garnered attention in materials science. Its unique electronic configuration makes it suitable for use in organic electronics, particularly in the development of semiconducting materials. Studies have demonstrated that this compound can be incorporated into thin-film transistors, exhibiting favorable charge transport properties. The cyclopropyl group, with its strained ring structure, plays a crucial role in modulating these properties.

The stability and reactivity of 5-Bromo-2-(1-methylcyclopropyl)pyrimidine under various conditions have been extensively investigated. Research indicates that the molecule is stable under normal storage conditions but can undergo transformations under specific thermal or photochemical stimuli. These findings are essential for understanding its behavior in different chemical environments and optimizing its use in practical applications.

In conclusion, 5-Bromo-2-(1-methylcyclopropyl)pyrimidine, CAS No 893567-25-4, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.